Cas no 3559-74-8 (5-(Trimethylsilyl)-1,3-cyclopentadiene)

• Product Name: 5-(Trimethylsilyl)-1,3-cyclopentadiene
• CAS No: 3559-74-8
• MF: C₈H₁₄Si
• MW: 138.282263278961
• MDL: MFCD00010666
• CID: 84792
• PubChem ID: 24855613
• Update Time: 2025-06-13

5-(Trimethylsilyl)-1,3-cyclopentadiene Chemical and Physical Properties

Names and Identifiers

• Trimethylsilylcyclopentadiene, mixture of isomers
• Trimethylsilylcyclopentadiene
• CYCLOPENTADIENYLTRIMETHYLSILANE
• (2,4-Cyclopentadien-1-yl)trimethylsilane
• 1-trimethylsilyl-2,4-cyclopentadiene
• 1-trimethylsilylcyclopenta-2,4-diene
• 2,4-Cyclopentadienyltrimethylsilane
• 5-(Trimethylsilyl)-1,3-cyclopentadiene
• 5-trimethylsilyl-1,3-cyclopentadiene
• 5-Trimethylsilylcyclopentad
• CPTMS
• cyclopenta-2,4-dienyltrimethylsilane
• Trimethylsilylcyclopentadien
• Trimethylsilylcyclopentadiene (mixture of isomers)
• NSC 176274
• 1-(Trimethylsilyl)cyclopentadiene
• 5-(Trimethylsilyl)cyclopentadiene
• Silane, 2,4-cyclopentadien-1-yltrimethyl-
• NSC176274
• MFCD00010666
• NSC-176274
• Silane, cyclopentadienyltrimethyl-
• SY057467
• 3559-74-8
• CS-0451603
• 2,4-Cyclopentadien-1-yltrimethylsilane
• 5-Trimethylsilylcyclopentadiene
• AKOS015840135
• FT-0634902
• AS-78313
• D92593
• cyclopenta-2,4-dien-1-yltrimethylsilane
• cyclopenta-2,4-dien-1-yl(trimethyl)silane
• T2284
• DTXSID50947996
• Cyclopenta-2,4-dienyl-trimethyl-silane
• (cyclopenta-2,4-dien-1-yl)trimethylsilane
• DB-048844

• MDL： MFCD00010666
• Inchi： 1S/C8H14Si/c1-9(2,3)8-6-4-5-7-8/h4-8H,1-3H3
• InChI Key： VMFHCJPMKUTMMQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=C1

Computed Properties

• Exact Mass: 138.08600
• Monoisotopic Mass: 138.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.833 g/mL at 25 °C(lit.)
• Melting Point: -19 °C
• Boiling Point: 138-140 °C(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.471(lit.)
• PSA: 0.00000
• LogP: 2.82080
• Sensitiveness: Moisture Sensitive
• Solubility: Unable or difficult to mix
• Vapor Pressure: 4.9±0.3 mmHg at 25°C

5-(Trimethylsilyl)-1,3-cyclopentadiene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S23; S24/25; S36/37/39; S26; S16
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：−20°C
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Additional information on 5-(Trimethylsilyl)-1,3-cyclopentadiene

Introduction to 5-(Trimethylsilyl)-1,3-cyclopentadiene (CAS No. 3559-74-8)

5-(Trimethylsilyl)-1,3-cyclopentadiene, identified by its Chemical Abstracts Service (CAS) number 3559-74-8, is a significant intermediate in modern organic synthesis and pharmaceutical chemistry. This compound, featuring a cyclopentadiene core functionalized with a trimethylsilyl (TMS) group, has garnered considerable attention due to its versatile reactivity and utility in constructing complex molecular architectures. The TMS moiety enhances the stability of the cyclopentadiene ring, making it a valuable tool in synthetic chemistry, particularly in the development of novel heterocyclic compounds and metal complexes.

The structural and electronic properties of 5-(Trimethylsilyl)-1,3-cyclopentadiene stem from the unique interaction between the cyclopentadiene unit and the electron-donating TMS group. The trimethylsilyl moiety not only protects the double bond from unwanted reactions but also facilitates selective transformations, such as metal-catalyzed coupling reactions and cross-coupling processes. These attributes have made it a preferred choice for synthetic chemists aiming to develop intricate molecular frameworks with potential applications in medicinal chemistry and materials science.

In recent years, 5-(Trimethylsilyl)-1,3-cyclopentadiene has been extensively studied for its role in the synthesis of organometallic complexes. These complexes often serve as catalysts or intermediates in various chemical transformations. For instance, palladium and nickel complexes derived from this compound have been reported to exhibit high efficiency in cross-coupling reactions, including Suzuki-Miyaura and Heck couplings. Such reactions are pivotal in the pharmaceutical industry for constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Moreover, the utility of 5-(Trimethylsilyl)-1,3-cyclopentadiene extends to the synthesis of pharmacologically relevant heterocycles. Researchers have leveraged its reactivity to develop novel scaffolds with potential therapeutic applications. For example, derivatives of this compound have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The ability to introduce diverse functional groups while maintaining the integrity of the cyclopentadiene ring has opened new avenues for drug discovery.

The compound's stability under various reaction conditions makes it an attractive candidate for large-scale syntheses. Unlike unsubstituted cyclopentadienes, which can be sensitive to air and moisture, the TMS group provides significant stability, allowing for easier handling and storage. This feature is particularly advantageous in industrial settings where reproducibility and efficiency are paramount.

Recent advancements in computational chemistry have further enhanced our understanding of 5-(Trimethylsilyl)-1,3-cyclopentadiene's reactivity. Molecular modeling studies have revealed insights into its interaction with transition metals and other reactive species. These insights have guided the design of more efficient synthetic protocols and have paved the way for new applications in catalysis. For instance, computational predictions have helped identify optimal reaction conditions for generating metal complexes with high catalytic activity.

The pharmaceutical industry has also benefited from the use of 5-(Trimethylsilyl)-1,3-cyclopentadiene in drug development. Its incorporation into drug candidates has led to improved pharmacokinetic profiles and enhanced binding affinity to biological targets. Several clinical trials are currently underway evaluating compounds derived from this intermediate for their efficacy in treating various diseases. The success of these trials underscores the importance of 5-(Trimethylsilyl)-1,3-cyclopentadiene as a building block in modern medicinal chemistry.

From a materials science perspective, 5-(Trimethylsilyl)-1,3-cyclopentadiene has been explored as a precursor to functional polymers and advanced materials. Its ability to undergo polymerization reactions under controlled conditions has led to the development of novel materials with unique properties. These materials find applications in electronics, coatings, and specialty plastics where high performance is required.

In conclusion,5-(Trimethylsilyl)-1,3-cyclopentadiene (CAS No. 3559-74-8) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative molecular architectures with potential industrial relevance.